Cas no 1003024-00-7 (20-Deoxo-20-(1-piperidinyl)tylosin)

20-Deoxo-20-(1-piperidinyl)tylosin structure
1003024-00-7 structure
Product Name:20-Deoxo-20-(1-piperidinyl)tylosin
CAS No:1003024-00-7
MF:C51H88N2O16
MW:985.248237609863
CID:1058802
Update Time:2025-07-20

20-Deoxo-20-(1-piperidinyl)tylosin Chemical and Physical Properties

Names and Identifiers

    • 20-Deoxo-20-(1-piperidinyl)tylosin
    • FCHGJLYPEOOKAB-UVNBROOPSA-N
    • Tylosin, 20-deoxo-20-(1-piperidinyl)-
    • Inchi: 1S/C51H88N2O16/c1-13-38-35(27-63-50-47(62-12)46(61-11)42(57)31(5)65-50)23-28(2)17-18-36(54)29(3)24-34(19-22-53-20-15-14-16-21-53)44(30(4)37(55)25-39(56)67-38)69-49-43(58)41(52(9)10)45(32(6)66-49)68-40-26-51(8,60)48(59)33(7)64-40/h17-18,23,29-35,37-38,40-50,55,57-60H,13-16,19-22,24-27H2,1-12H3/t29-,30+,31-,32-,33+,34+,35-,37-,38+,40+,41-,42-,43+,44-,45-,46+,47-,48+,49+,50-,51-/m1/s1
    • InChI Key: FCHGJLYPEOOKAB-INWPZJCCSA-N
    • SMILES: O([C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O)N(C)C)O)[C@@H]1[C@@H](C)[C@@H](CC(=O)O[C@@H](CC)[C@H](C=C(C)C=CC([C@H](C)C[C@@H]1CCN1CCCCC1)=O)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)OC)OC)O

Computed Properties

  • Exact Mass: 984.61338472 g/mol
  • Monoisotopic Mass: 984.61338472 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 14
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Molecular Weight: 985.2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 225

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 1003.9±65.0 °C at 760 mmHg
  • Flash Point: 561.0±34.3 °C
  • Solubility: Soluble (190 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

20-Deoxo-20-(1-piperidinyl)tylosin Security Information

20-Deoxo-20-(1-piperidinyl)tylosin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D231510-10mg
20-Deoxo-20-(1-piperidinyl)tylosin
1003024-00-7
10mg
$ 201.00 2023-09-08
TRC
D231510-50mg
20-Deoxo-20-(1-piperidinyl)tylosin
1003024-00-7
50mg
$ 804.00 2023-09-08
TRC
D231510-100mg
20-Deoxo-20-(1-piperidinyl)tylosin
1003024-00-7
100mg
$ 1409.00 2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1081318-50mg
Tylosin, 20-deoxo-20-(1-piperidinyl)-
1003024-00-7 98%
50mg
¥13860.00 2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1081318-100mg
Tylosin, 20-deoxo-20-(1-piperidinyl)-
1003024-00-7 98%
100mg
¥21021.00 2023-11-22

Additional information on 20-Deoxo-20-(1-piperidinyl)tylosin

Comprehensive Overview of 20-Deoxo-20-(1-piperidinyl)tylosin (CAS No. 1003024-00-7): Properties, Applications, and Industry Insights

20-Deoxo-20-(1-piperidinyl)tylosin, identified by its CAS No. 1003024-00-7, is a semi-synthetic derivative of tylosin, a macrolide antibiotic widely used in veterinary medicine. This compound has garnered significant attention due to its enhanced pharmacokinetic properties and potential applications in animal health. With the growing demand for antibiotic alternatives and sustainable livestock farming, researchers and industry professionals are increasingly exploring derivatives like 20-Deoxo-20-(1-piperidinyl)tylosin to address challenges such as antibiotic resistance and food safety.

The chemical structure of 20-Deoxo-20-(1-piperidinyl)tylosin features a modified piperidinyl group at the 20-position, which contributes to its improved stability and bioavailability compared to its parent compound. This modification aligns with current trends in drug optimization and veterinary pharmaceuticals, where enhancing drug efficacy while minimizing side effects is a top priority. The compound's mechanism of action involves inhibiting bacterial protein synthesis, making it effective against Gram-positive bacteria and some Gram-negative strains.

In recent years, the global focus on One Health initiatives has highlighted the need for innovative solutions to combat zoonotic diseases and antimicrobial resistance (AMR). 20-Deoxo-20-(1-piperidinyl)tylosin is being studied for its potential role in reducing AMR risks while maintaining therapeutic efficacy. Its applications extend to poultry, swine, and aquaculture, where disease prevention and growth promotion are critical concerns for farmers and producers.

From a regulatory perspective, 20-Deoxo-20-(1-piperidinyl)tylosin is subject to stringent guidelines to ensure its safe use in food-producing animals. Organizations like the FDA and EMA have established maximum residue limits (MRLs) for tylosin derivatives, emphasizing the importance of residue monitoring and withdrawal periods. These measures align with consumer demands for clean label products and transparent supply chains, which are driving forces in the agri-food sector.

The synthesis of 20-Deoxo-20-(1-piperidinyl)tylosin involves multi-step chemical processes, including selective oxidation and piperidinyl incorporation. Advances in green chemistry and biocatalysis are being explored to optimize its production, reducing environmental impact and costs. This resonates with the industry's shift toward sustainable manufacturing practices, a topic frequently searched by professionals in the pharmaceutical and chemical sectors.

Market analysts predict steady growth for tylosin derivatives, fueled by the expanding livestock industry in emerging economies. Keywords such as veterinary antibiotics market and animal health solutions reflect the compound's commercial relevance. Additionally, the rise of precision livestock farming and digital agriculture has created opportunities for integrating 20-Deoxo-20-(1-piperidinyl)tylosin into smart feeding systems and health monitoring platforms.

In conclusion, 20-Deoxo-20-(1-piperidinyl)tylosin (CAS No. 1003024-00-7) represents a promising candidate in the evolving landscape of veterinary medicine. Its development underscores the intersection of scientific innovation, regulatory compliance, and industry trends, making it a subject of interest for researchers, veterinarians, and stakeholders alike. As the demand for safer and more effective animal health products grows, this compound is poised to play a pivotal role in shaping the future of livestock management.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD